Cas no 1804702-46-2 (5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine
• CAS No: 1804702-46-2
• MF: C₇H₆Cl₂F₂N₂
• MW: 227.038746356964
• CID: 4850295
• Update Time: 2025-06-10

5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Cl2F2N2/c8-5-4(7(10)11)3(1-12)2-13-6(5)9/h2,7H,1,12H2
• InChI Key： GSPZXOSVMQSIRM-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(CN)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine

Comprehensive Analysis of 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine (CAS No. 1804702-46-2)

5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine (CAS No. 1804702-46-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's aminomethyl and difluoromethyl substituents, combined with dichloro groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The structural complexity of 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine allows it to interact with various biological targets, making it a candidate for developing enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing antimicrobial resistance, a global health concern. The compound's chloro and fluoro substituents enhance its binding affinity, which is critical for designing next-generation small-molecule drugs.

In agrochemical applications, CAS No. 1804702-46-2 is explored for its potential as a pesticide intermediate. The difluoromethyl group contributes to improved metabolic stability, a key factor in developing sustainable crop protection agents. With the growing focus on green chemistry, this compound aligns with efforts to reduce environmental impact while maintaining efficacy.

Synthetic routes to 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine often involve multi-step processes, including halogenation and amination reactions. Optimizing these methods is a hot topic in organic synthesis communities, as efficiency and yield are critical for industrial-scale production. Computational chemistry tools, such as density functional theory (DFT), are increasingly used to predict reaction pathways and improve synthesis protocols.

The compound's physicochemical properties, such as solubility and stability, are under investigation to expand its utility. Researchers are also exploring its compatibility with bioconjugation techniques, which could enable its use in targeted drug delivery systems. These advancements are particularly relevant to the cancer therapeutics field, where precision medicine is a major trend.

From a commercial perspective, CAS No. 1804702-46-2 is gaining traction in specialty chemical markets. Suppliers and manufacturers are responding to inquiries about bulk availability and custom synthesis options, reflecting its growing demand. Regulatory compliance, including REACH and GMP standards, is another focal point for stakeholders.

In summary, 5-(Aminomethyl)-2,3-dichloro-4-(difluoromethyl)pyridine represents a promising scaffold for multiple industries. Its combination of halogenated and functionalized groups positions it at the intersection of innovation in medicinal chemistry and material science. Future research will likely uncover additional applications, solidifying its role in advancing scientific and industrial progress.